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Compound of Interest

Compound Name: 3-Methyl-1-pentyne

Cat. No.: B3058855 Get Quote

Physical Properties of 3-Methyl-1-pentyne: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methyl-1-pentyne, a valuable building block in organic synthesis. The document details its

boiling point and density, outlines standardized experimental protocols for their determination,

and presents this information in a clear, accessible format for laboratory use.

Core Physical Characteristics
3-Methyl-1-pentyne is a colorless, highly flammable liquid. Its key physical properties are

summarized below, providing essential data for reaction setup, purification, and safety

considerations.

Quantitative Data Summary
The physical constants of 3-Methyl-1-pentyne have been determined and are presented here

for easy reference.
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Physical Property Value Units Conditions

Boiling Point 60 °C At 760 mmHg

Density 0.735 g/cm³ At 25°C

Experimental Protocols
The following sections describe detailed, standard laboratory procedures for the experimental

determination of the boiling point and density of volatile organic liquids such as 3-Methyl-1-
pentyne.

Determination of Boiling Point by Capillary Method
(Thiele Tube)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the capillary method using a Thiele tube provides an

accurate determination.

Apparatus and Materials:

Thiele tube

High-boiling point mineral oil

Thermometer (0-100 °C range, with 0.1 °C divisions)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

3-Methyl-1-pentyne sample

Bunsen burner or other heat source

Stand and clamp

Procedure:
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Sample Preparation: A small amount (approximately 0.5 mL) of 3-Methyl-1-pentyne is

placed into the small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.

Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or

wire, ensuring the sample is level with the thermometer bulb. This assembly is then inserted

into the Thiele tube containing mineral oil, making sure the oil level is above the side arm.

Heating: The side arm of the Thiele tube is gently heated. The design of the tube ensures

uniform heating of the oil bath through convection currents.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a continuous and rapid stream of bubbles is

observed.

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and

the liquid just begins to enter the capillary tube.

Data Recording: The temperature is recorded at this point. The procedure should be

repeated to ensure accuracy.

Determination of Density by Pycnometer Method
The density of a liquid is its mass per unit volume. A pycnometer, a flask with a precisely known

volume, is used for accurate density measurements.

Apparatus and Materials:

Pycnometer (e.g., 10 mL or 25 mL) with a ground-glass stopper containing a capillary tube

Analytical balance (accurate to ±0.0001 g)

3-Methyl-1-pentyne sample

Distilled water (for calibration)
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Acetone (for cleaning and drying)

Constant temperature water bath

Procedure:

Pycnometer Calibration:

The pycnometer is thoroughly cleaned with distilled water and acetone and then dried

completely.

The mass of the clean, dry, and empty pycnometer (m₁) is accurately determined using an

analytical balance.

The pycnometer is filled with distilled water of a known temperature (and thus known

density) and placed in a constant temperature water bath to reach thermal equilibrium.

The stopper is inserted, and any excess water that emerges from the capillary is carefully

wiped away.

The mass of the pycnometer filled with water (m₂) is determined.

The volume of the pycnometer (V) is calculated using the density of water (ρ_water) at the

measurement temperature: V = (m₂ - m₁) / ρ_water.

Density Measurement of 3-Methyl-1-pentyne:

The calibrated pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is filled with the 3-Methyl-1-pentyne sample and brought to the same

constant temperature as the water calibration.

The stopper is inserted, and any excess liquid is carefully removed.

The mass of the pycnometer filled with the sample (m₃) is accurately measured.

The mass of the 3-Methyl-1-pentyne sample is calculated as m_sample = m₃ - m₁.
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The density of the sample (ρ_sample) is then calculated using the calibrated volume of the

pycnometer: ρ_sample = m_sample / V.

Visualized Experimental Workflow
The logical flow for the experimental determination of these physical properties can be

visualized as a structured workflow, ensuring systematic and reproducible measurements in a

laboratory setting.
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Caption: Workflow for Physical Property Determination.
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To cite this document: BenchChem. [Physical properties of 3-Methyl-1-pentyne (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3058855#physical-properties-of-3-methyl-1-pentyne-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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